BENGHE Foundational & Exploratory

Check Availability & Pricing

neoagarobiose CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neoagarobiose

Cat. No.: B1678156

An In-depth Technical Guide to Neoagarobiose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of neoagarobiose, a disaccharide
derived from agar, with a focus on its physicochemical properties, biological activities, and
relevant experimental protocols. The information is intended for researchers, scientists, and
professionals in drug development and related fields.

Core Properties of Neoagarobiose

Neoagarobiose is the fundamental repeating unit of agarose, a major component of agar from
red algae.[1] It is a disaccharide with significant interest due to its various biological activities.

Property Value Reference
CAS Number 484-58-2 [11[2]
Molecular Formula C12H20010 [1][2]
Molecular Weight 324.28 g/mol [1112]
Melting Point 207-208 °C [2]

Biological Activities and Mechanisms of Action
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Neoagarobiose and related neoagarooligosaccharides (NAOs) exhibit a range of biological
effects, making them promising candidates for various applications in the pharmaceutical and
cosmetic industries.

The role of neoagarobiose in skin whitening is a subject of conflicting reports in scientific
literature. An early study reported that neoagarobiose whitened B16 murine melanoma cells
and demonstrated low cytotoxicity, suggesting its potential as a dual-action moisturizing and
whitening agent.[3][4]

However, a more recent study found that while neoagarotetraose (NA4) and neoagarohexaose
(NAG) exhibited in vitro skin-whitening activity, neoagarobiose (NA2) did not show a similar
effect. This study suggests that the whitening activity of agar-derived sugars may be dependent
on the degree of polymerization, with larger oligosaccharides being more effective.

The proposed mechanism for the whitening effect of NAOs is the inhibition of melanin
synthesis. This is achieved by reducing the activity of tyrosinase, a key enzyme in
melanogenesis.

Neoagarooligosaccharides have demonstrated significant anti-inflammatory effects. Studies on
neoagarotetraose (NA4), a closely related compound, have shown that it can suppress the
production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

The anti-inflammatory mechanism is believed to be mediated through the downregulation of the
Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) signaling
pathways. NA4 has been shown to inhibit the phosphorylation of p38 MAPK, ERK, and the p65
subunit of NF-kB, leading to a reduction in the expression of inducible nitric oxide synthase
(INOS) and pro-inflammatory cytokines such as TNF-a and IL-6.

Putative Anti-inflammatory Signaling Pathway of Neoagarooligosaccharides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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